Cas no 876890-33-4 (2-(Propylthio)pyrimidine-5-carbaldehyde)

• Product Name: 2-(Propylthio)pyrimidine-5-carbaldehyde
• CAS No: 876890-33-4
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• MDL: MFCD07186427
• CID: 877986
• PubChem ID: 3160969
• Update Time: 2025-09-24

2-(Propylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Propylthio)pyrimidine-5-carbaldehyde
• 2-Propylsulfanyl-pyrimidine-5-carbaldehyde
• 2-propylsulfanylpyrimidine-5-carbaldehyde
• 2-(propylthio)pyrimidine-5-carbaldehyde, AldrichCPR
• AKOS000283849
• 876890-33-4
• DTXSID50390281
• SB55551
• FT-0720739
• CS-0317036

• MDL： MFCD07186427
• Inchi： 1S/C8H10N2OS/c1-2-3-12-8-9-4-7(6-11)5-10-8/h4-6H,2-3H2,1H3
• InChI Key： WIMOKHQOYWCCPI-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C=O)=CN=1)CCC

Computed Properties

• Exact Mass: 182.05100
• Monoisotopic Mass: 182.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.19
• Melting Point: Not available
• Boiling Point: 320.7°C at 760 mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.558
• PSA: 68.15000
• LogP: 1.79120
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Propylthio)pyrimidine-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)